Cas no 116480-60-5 (3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile)

• Product Name: 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile
• CAS No: 116480-60-5
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• MDL: MFCD08276951
• CID: 1087703
• PubChem ID: 14973216
• Update Time: 2025-10-24

3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole-5-carbonitrile
• 3-(1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-1H-INDOLE-5-CARBONITRILE
• 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridyl)-1H-indole-5-carbonitrile
• 3-(1-Methyl-1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole-5-carbonitrile
• 5-Cyano-3-(1-methyl-1,2,5,6-tetrahydropyrid-4-yl)indole
• AGN-PC-0035TI
• CHEBI:135569
• CHEMBL283899
• CTK7C8315
• SBB098821
• SureCN1122074
• 5-Cyano-3-(1-methyl-1,2,3,6-tetrahydro-4-pyridyl)indole
• DTXSID90566322
• 5-cyano-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• DB-393563
• SCHEMBL1122074
• TQP0494
• 3-(1-methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile, AldrichCPR
• 116480-60-5
• J-510441
• AKOS005070840
• CS-0441421
• HNOKHIURIJOQKM-UHFFFAOYSA-N
• A803623
• 3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-1H-indole-5-carbonitrile
• BDBM50209177
• 6Y-0003
• MFCD08276951
• 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile

• MDL： MFCD08276951
• Inchi： 1S/C15H15N3/c1-18-6-4-12(5-7-18)14-10-17-15-3-2-11(9-16)8-13(14)15/h2-4,8,10,17H,5-7H2,1H3
• InChI Key： HNOKHIURIJOQKM-UHFFFAOYSA-N
• SMILES： N1(C)CC=C(C2=CNC3C=CC(C#N)=CC2=3)CC1

Computed Properties

• Exact Mass: 237.12675
• Monoisotopic Mass: 237.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.82

3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：6.1

Additional information on 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile

3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile (CAS No. 116480-60-5): An Overview of a Promising Compound in Pharmaceutical Research

3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile (CAS No. 116480-60-5) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of indole derivatives and features a tetrahydro-pyridine moiety, which imparts specific pharmacological properties. In this article, we will delve into the chemical characteristics, biological activities, and recent advancements in the study of this compound.

The chemical structure of 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile is characterized by a central indole core with a cyano group at the 5-position and a substituted tetrahydro-pyridine ring at the 3-position. The presence of the cyano group and the tetrahydro-pyridine moiety contributes to its stability and reactivity. The compound's molecular formula is C₁₇H₂₀N₂, and its molecular weight is approximately 252.35 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation and cyclization steps.

In terms of biological activity, 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile has been extensively studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with neurotransmitter systems, particularly the dopaminergic system. Recent studies have shown that this compound can act as a selective agonist for dopamine receptors, specifically D₂ receptors. This property makes it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

Beyond its dopaminergic activity, 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile has also been investigated for its anti-inflammatory and neuroprotective effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated microglial cells. Additionally, it has been shown to reduce oxidative stress and protect neuronal cells from apoptosis induced by various toxic stimuli.

The pharmacokinetic properties of 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile have also been evaluated in preclinical models. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These properties suggest that it could be effectively administered orally in therapeutic settings.

In recent years, several clinical trials have been initiated to explore the therapeutic potential of 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile. Early-phase clinical trials have focused on assessing its safety and tolerability in healthy volunteers and patients with neurological disorders. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. Further clinical trials are currently underway to evaluate its efficacy in larger patient populations.

The mechanism of action of 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile is believed to involve multiple pathways. Its dopaminergic activity is thought to be mediated through selective activation of D₂ receptors on dopaminergic neurons in the brain. This activation can lead to increased dopamine release and improved neurotransmission in affected brain regions. Additionally, its anti-inflammatory effects may be attributed to its ability to modulate microglial activation and reduce neuroinflammation.

The future prospects for 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use. Potential areas of focus include developing more potent analogs with enhanced selectivity and reduced side effects. Additionally, combination therapies involving this compound with other drugs may offer synergistic benefits for treating complex neurological disorders.

In conclusion, 3-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile (CAS No. 116480-60-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders is supported by extensive preclinical research and early clinical trials. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for future applications in pharmaceutical development.